5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole
Overview
Description
5-(Chloromethyl)furfural (CMF) is an organic compound with the formula C4H2O(CH2Cl)CHO. It consists of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups .
Synthesis Analysis
A new protocol has been developed for chemical processing of spent biomass to obtain 5-(chloromethyl)furfural (CMF) with high selectivity and yields via refluxing in aqueous HCl in the presence of NaCl as a cheap catalyst .
Molecular Structure Analysis
The molecular structure of a similar compound, Chloromethyl, is CH2Cl .
Chemical Reactions Analysis
The synthesis of CMF from both simple sugars and biomass has recently been extensively reviewed . The addition of hydrochloric acid gas facilitates the formation of LGO and CMF .
Physical And Chemical Properties Analysis
5-Chloromethylfurfural is a colourless liquid . More specific physical and chemical properties for “5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole” were not found in the sources I accessed.
Scientific Research Applications
Synthesis of Fine Chemicals and Pharmaceuticals
Chloromethyl substituted aromatic compounds like “5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole” are promising key intermediates due to their easy transformation into a variety of fine or special chemicals, polymers, and pharmaceuticals . They are used in the synthesis of various pharmaceutical compounds .
Chloromethylation of Aromatic Compounds
This compound can be used in the chloromethylation of aromatic compounds. The chloromethylation process is well documented in the literature . This process involves the chloromethylation of aromatic hydrocarbons with hydrochloric acid and either trioxane or paraformaldehyde in the absence of any catalyst .
Synthesis of Neonicotinoid Compounds
“5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole” can also be used for the synthesis of new neonicotinoid compounds . Neonicotinoids are a class of insecticides that are chemically similar to nicotine and act on the nervous system of insects.
Development of Antimicrobial Agents
Chromatography and Mass Spectrometry Applications
This compound can be used in chromatography and mass spectrometry applications . These are analytical techniques used to separate, identify, and quantify components in a mixture.
Synthesis of Organoheterocyclic Compounds
“5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole” can be used in the synthesis of organoheterocyclic compounds . These compounds contain at least one heteroatom (an atom other than carbon or hydrogen) in a ring structure and are often used in medicinal chemistry.
Safety and Hazards
Future Directions
Levoglucosenone (LGO) and 5-chloromethyl furfural (5-CMF) are two bio-based platform chemicals with applications in medicines, green solvents, fuels, and the polymer industry . The future of these compounds lies in their potential as renewable sources of carbon for a sustainable biocommodity industry .
properties
IUPAC Name |
5-(chloromethyl)-3-phenyl-1-propan-2-ylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2/c1-10(2)16-12(9-14)8-13(15-16)11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBYVGNIVCDXRSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC(=N1)C2=CC=CC=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-1-isopropyl-3-phenyl-1H-pyrazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.